Cas no 170115-17-0 (Tert-Butyl 3-oxo-3-(thiophen-2-yl)propanoate)

• Product Name: Tert-Butyl 3-oxo-3-(thiophen-2-yl)propanoate
• CAS No: 170115-17-0
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 2131962
• Update Time: 2023-08-04

Tert-Butyl 3-oxo-3-(thiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-oxo-3-(thiophen-2-yl)propanoate
• tert-Butyl b-oxo-2-thiophenepropanoate
• C11H14O3S
• Y6085
• Tert-Butyl 3-oxo-3-(thiophen-2-yl)propanoate

• Inchi： 1S/C11H14O3S/c1-11(2,3)14-10(13)7-8(12)9-5-4-6-15-9/h4-6H,7H2,1-3H3
• InChI Key： FUKFQQXUTHCSIG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Topological Polar Surface Area: 71.6